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Compound of Interest

Compound Name: MK2-IN-3 hydrate

Cat. No.: B159467

Application Notes and Protocols: MK2-IN-3
Hydrate

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of MK2-IN-3 hydrate, a potent and selective inhibitor of
MAPK-activated protein kinase 2 (MK2). This document includes recommended concentrations
for experiments, detailed protocols, and a summary of its mechanism of action.

Introduction

MKZ2-IN-3 hydrate is a selective, orally active, and ATP-competitive inhibitor of MAPKAP-K2
(MK2).[1][2] MK2 is a key downstream substrate of p38 MAPK and plays a crucial role in
inflammatory responses.[3][4] The p38/MK2 signaling pathway regulates the biosynthesis of
pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-a), interleukin-6 (IL-6),
and interleukin-1f3 (IL-1p3), primarily through post-transcriptional mechanisms involving the
stabilization of their messenger RNA (mMRNA).[5][6] By inhibiting MK2, MK2-IN-3 hydrate can
effectively suppress the production of these inflammatory mediators, making it a valuable tool
for research in inflammation, immunology, and oncology.[3][4]

Data Presentation

The following tables summarize the quantitative data regarding the inhibitory activity of MK2-
IN-3 hydrate.
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Table 1: Inhibitory Activity of MK2-IN-3 Hydrate against Various Kinases

Target Kinase IC50 Value

MK2 (MAPKAP-K2) 0.85 nM[1][7] / 8.5 nM[8][9]
MK3 (MAPKAP-K3) 0.21 pM[1]

MK5 (PRAK) 0.081 pM[1]

ERK2 3.44 uM[1]

MNK1 5.7 UM[1]

Note: Discrepancies in the reported IC50 value for MK2 exist in the literature. Researchers
should consider this variability when designing experiments.

Table 2: In Vitro Efficacy of MK2-IN-3 Hydrate

Cell Line Assay IC50 Value

U937 (Human monocytic cells)  TNF-a Production Suppression 4.4 uM[1]

Signaling Pathway and Experimental Workflow

Diagram 1: The p38/MK2 Signaling Pathway
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Caption: p38/MK2 signaling pathway and the inhibitory action of MK2-IN-3 hydrate.
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Diagram 2: General Experimental Workflow for In Vitro Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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